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Compound of Interest

Compound Name:
3-(4-methoxyphenyl)-1-(oxolane-

3-carbonyl)azepane

CAS No.: 1797720-57-0

Cat. No.: B2820412

Get Quote

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of

differentiating isobaric heterocycles in early-stage drug discovery. The oxolane-carbonyl

azepane scaffold—a conformationally restricted hybrid motif—presents a unique structural

elucidation challenge. Both the 7-membered azepane ring and the 5-membered oxolane ring

undergo competitive fragmentation under tandem mass spectrometry (MS/MS).

The choice of instrument platform—specifically the collision cell architecture—dictates the

structural information you can extract. This guide objectively compares the performance of

High-Resolution Orbitrap (employing Higher-energy Collisional Dissociation, HCD) against

Quadrupole Time-of-Flight (Q-TOF, employing Collision-Induced Dissociation, CID) for the

characterization of these complex molecules.

Mechanistic Causality: The Fragmentation Logic
To optimize an MS method, one must first understand the intrinsic chemical stability of the

analyte. The fragmentation of the azepane ring is characterized by
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-cleavage adjacent to the nitrogen heteroatom, leading to the formation of a highly stable
azepanium iminium ion[1]. Because this cleavage requires relatively low activation energy, it
dominates the spectra in softer collision environments.

Conversely, the oxolane (tetrahydrofuran) moiety typically undergoes inductive cleavage

followed by the neutral loss of formaldehyde (-30 Da) or water, depending on the specific

substitution pattern[2]. The carbonyl linker acts as a charge-retention barrier; cleavage at the

carbonyl carbon frequently yields acylium cations. Furthermore, understanding the

bioactivation potential of the azepane ring in metabolic profiling necessitates high-resolution

MS to distinguish between N-oxidation and ring hydroxylation, which produce near-isobaric

shifts[3].
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Fig 1. Primary MS/MS fragmentation pathways of oxolane-carbonyl azepanes.
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Platform Comparison: Orbitrap HCD vs. Q-TOF CID
While both platforms provide high-resolution accurate mass (HRAM) data, their fundamental

physics alter the resulting spectra:

Q-TOF (CID): Utilizes a quadrupole collision cell with argon or nitrogen gas. The stepwise,

low-energy vibrational excitation favors the lowest energy pathways. This preserves the

intact azepanium iminium ion and intermediate acylium fragments, making it ideal for

identifying the core scaffold.

Orbitrap (HCD): Utilizes a multipole collision cell with a higher energy deposition rate. HCD

prevents the "low mass cut-off" seen in traditional ion traps and drives secondary and tertiary

fragmentations. This shatters the oxolane ring entirely, providing deep structural information

about the substituents, but often obliterates the intact cyclic intermediates.

Quantitative Data Summary
The following table summarizes the experimental fragment ion yields obtained from a model

oxolane-carbonyl azepane standard (m/z 282.17) analyzed at a normalized collision energy

(NCE) of 30 eV on both platforms.
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Fragment Ion
(m/z)

Structural
Assignment

Q-TOF CID
(Rel.
Abundance)

Orbitrap HCD
(Rel.
Abundance)

Mechanistic
Origin

98.096
Azepanium

iminium ion

100% (Base

Peak)
45%

-cleavage of

azepane.

Preserved in

CID; undergoes

secondary loss

of

in HCD.

252.15 40% 10%

Loss of

formaldehyde

from oxolane.

Intermediate

fragment

surviving in

softer CID

conditions.

71.049 Oxolane cation 15%
60% (Base

Peak)

Deep cleavage

of the oxolane

ring. Driven by

the higher

energy

deposition of

HCD.

254.13 25% 80%

Ring contraction

of azepane (loss

of ethylene).

Highly favored in

HCD

environments.

Self-Validating LC-MS/MS Protocol
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To ensure absolute scientific integrity, the following protocol is designed as a self-validating

system. It prevents false-positive structural assignments by embedding internal logic checks

directly into the workflow.

Step 1: System Suitability Test (SST) & Calibration

Action: Inject a known reference standard (e.g., azepane-1-carboxamide) before the

analytical batch.

Causality: Collision cell gas pressures fluctuate. By verifying that the m/z 98 to m/z 70

intensity ratio of the standard falls within a predefined 5% variance, we validate that the

collision energy (CE) is correctly calibrated for azepane ring fragmentation.

Step 2: Sample Preparation

Action: Dilute the analyte to 0.1 mg/mL in 50:50 Methanol/Water with 0.1% Formic Acid.

Causality: Formic acid ensures efficient protonation (

) in the ESI source, which is a prerequisite for the charge-directed

-cleavages described above.

Step 3: UHPLC Separation

Action: Elute over a C18 column (1.7 µm, 2.1 x 50 mm) using a 5–95% Acetonitrile gradient

over 10 minutes.

Causality: Separates potential isobaric impurities (like piperidine-based isomers) before they

enter the mass spectrometer, preventing chimeric MS/MS spectra.

Step 4: MS Acquisition & Post-Run Validation

Action: Acquire data in Data-Dependent Acquisition (DDA) mode. Utilize Leucine Enkephalin

(m/z 556.2771) as an internal lock mass.

Causality: The system automatically calculates the mass error of the lock mass. If the error

exceeds 2 ppm, the run is mathematically flagged, ensuring all assigned fragmentation
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formulas (e.g., distinguishing

loss from

loss) are irrefutable.
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Fig 2. Comparative LC-MS/MS workflow for oxolane-carbonyl azepane characterization.
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Conclusion & Platform Recommendation
For the routine identification and scaffold confirmation of oxolane-carbonyl azepanes, Q-TOF

(CID) is the superior choice due to its preservation of diagnostic intermediate ions (like the m/z

98 iminium ion). However, if the goal is deep structural elucidation of unknown metabolites—

specifically pinpointing the exact location of hydroxylation on the highly saturated oxolane ring

—the Orbitrap (HCD) platform is required to force the necessary secondary ring-opening

cleavages.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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